Cas no 1820741-25-0 (3-(Benzenesulfonyl)azetidine hydrochloride)

• Product Name: 3-(Benzenesulfonyl)azetidine hydrochloride
• CAS No: 1820741-25-0
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 5056688
• PubChem ID: 72716822
• Update Time: 2025-07-17

3-(Benzenesulfonyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Benzenesulfonyl)azetidine HCl
• 3-(benzenesulfonyl)azetidine hydrochloride
• C9H11NO2S.ClH
• 3-(Phenylsulfonyl)azetidine HCl
• 3-(benzenesulfonyl)azetidine;hydrochloride
• Y2398
• 3-(Benzenesulfonyl)azetidine hydrochloride

• Inchi： 1S/C9H11NO2S.ClH/c11-13(12,9-6-10-7-9)8-4-2-1-3-5-8;/h1-5,9-10H,6-7H2;1H
• InChI Key： FRBUNRXZZFJOHP-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(C1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(Benzenesulfonyl)azetidine hydrochloride

Comprehensive Overview of 3-(Benzenesulfonyl)azetidine hydrochloride (CAS No. 1820741-25-0)

3-(Benzenesulfonyl)azetidine hydrochloride (CAS No. 1820741-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of the azetidine ring in its structure makes it particularly interesting for drug discovery, as azetidines are known to enhance metabolic stability and bioavailability in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 3-(Benzenesulfonyl)azetidine hydrochloride has surged, driven by their utility in designing novel therapeutics. Researchers are particularly interested in its potential as a building block for small-molecule drugs targeting neurological disorders and inflammatory diseases. The benzenesulfonyl group in this compound is a key functional moiety that contributes to its reactivity and interaction with biological targets, making it a valuable candidate for further exploration.

The synthesis of 3-(Benzenesulfonyl)azetidine hydrochloride involves multi-step organic reactions, including sulfonylation and cyclization processes. Its hydrochloride salt form improves solubility, which is critical for formulation in drug development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structural integrity. These methods ensure compliance with stringent quality standards required for pharmaceutical applications.

From an industrial perspective, 3-(Benzenesulfonyl)azetidine hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste. This aligns with the broader trend of green pharmaceuticals, where reducing carbon footprints and optimizing synthetic routes are prioritized.

Another area of interest is the compound's potential role in precision medicine. As personalized therapies gain traction, molecules like 3-(Benzenesulfonyl)azetidine hydrochloride are being investigated for their ability to modulate specific biological pathways. Its azetidine scaffold is particularly promising for designing selective enzyme inhibitors, which could lead to breakthroughs in treating complex diseases.

In the realm of computational chemistry, 3-(Benzenesulfonyl)azetidine hydrochloride is frequently used as a model compound for molecular docking studies. These simulations help predict its binding affinity with target proteins, accelerating the drug discovery process. The integration of AI-driven drug design tools has further enhanced the efficiency of identifying potential applications for this molecule.

For researchers and manufacturers, sourcing high-quality 3-(Benzenesulfonyl)azetidine hydrochloride is critical. Reputable suppliers provide detailed certificates of analysis (CoA) to verify its specifications, including purity, melting point, and residual solvents. Storage recommendations typically emphasize protection from moisture and light to maintain stability over time.

Looking ahead, the versatility of 3-(Benzenesulfonyl)azetidine hydrochloride ensures its continued relevance in scientific advancements. Whether in drug discovery, material science, or catalysis, this compound exemplifies the intersection of innovation and practicality. As new research emerges, its applications are likely to expand, solidifying its position as a cornerstone in modern chemistry.